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Cat. No.: B15557931 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, step-by-step

procedures for the safe and compliant disposal of Efavirenz-13C6, a carbon-13 labeled

version of Efavirenz. Adherence to these protocols is critical for protecting both laboratory

personnel and the environment.

Hazard Profile and Regulatory Overview
Efavirenz is classified as a hazardous substance with potential risks to human health and the

environment.[1][2] It is harmful if swallowed, may cause damage to an unborn child, and can

lead to organ damage through prolonged or repeated exposure.[1][2] Furthermore, Efavirenz is

very toxic to aquatic life with long-lasting effects.[1] As such, its disposal is regulated to prevent

environmental contamination.

The primary regulatory framework governing pharmaceutical waste disposal in the United

States is the Resource Conservation and Recovery Act (RCRA), enforced by the

Environmental Protection Agency (EPA).[3][4] In 2019, the EPA introduced Subpart P, which

provides specific management standards for hazardous waste pharmaceuticals at healthcare

facilities.[4][5] A key provision of this rule is the prohibition of disposing of hazardous

pharmaceutical waste down the drain.[4]

Step-by-Step Disposal Protocol for Efavirenz-13C6
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Treat all Efavirenz-13C6 waste, including the pure compound, contaminated labware (e.g.,

vials, gloves, pipette tips), and solutions, as hazardous waste.[6]

Step 1: Waste Identification and Segregation

Isolate Efavirenz-13C6 Waste: Do not mix Efavirenz-13C6 waste with non-hazardous

materials.[6]

Segregate from Other Waste Streams: Keep Efavirenz-13C6 waste separate from

biohazardous waste (which should not go to a landfill) and controlled substances.[7]

Step 2: Proper Containerization

Use Designated Hazardous Waste Containers:

Solid Waste: Collect all solid waste, such as contaminated gloves and vials, in a

dedicated, clearly labeled, and sealed hazardous waste container.[6]

Liquid Waste: Collect liquid waste containing Efavirenz-13C6 in a separate, compatible,

and leak-proof hazardous waste container.[6]

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the chemical

name "Efavirenz-13C6," and any other information required by your institution and local

regulations.[6] In many jurisdictions, black containers are used for RCRA hazardous

pharmaceutical waste.

Step 3: Storage

Secure Storage Area: Store hazardous waste containers in a designated, secure, and well-

ventilated area away from incompatible materials.[6]

Follow Institutional Guidelines: Adhere to your institution's specific storage time limits for

hazardous waste.

Step 4: Arrange for Disposal

Contact Environmental Health and Safety (EHS): Coordinate with your institution's EHS

department or a licensed hazardous waste disposal contractor for the pickup and disposal of
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the waste.[6]

Incineration: The recommended disposal method for hazardous pharmaceutical waste is

incineration at a permitted treatment facility.[4]

Documentation: Maintain accurate records of the amount of Efavirenz-13C6 waste

generated and disposed of, in accordance with institutional policies and regulatory

requirements.[6]

In Case of a Spill:

Evacuate and Secure the Area: Prevent unnecessary personnel from entering the spill area.

[6]

Use Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves,

protective clothing, and eye/face protection, before attempting to clean a spill.[8][9]

Contain the Spill: Prevent the spilled chemical from entering drains or the environment.[6][9]

Clean-up: For solid spills, avoid dust formation.[6] Collect the spilled material and place it in

a designated hazardous waste container.[6]

Decontaminate: Clean the spill area thoroughly.

Report: Report the spill to your institution's EHS department.

Quantitative Data Summary
While specific quantitative disposal limits for Efavirenz-13C6 are not readily available in the

provided search results, the following table summarizes its key hazard classifications.
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Hazard Classification Description

Acute Oral Toxicity Harmful if swallowed.[1]

Reproductive Toxicity May damage the unborn child.[1][2][8]

Specific Target Organ Toxicity (Repeated

Exposure)

Causes damage to organs (Central nervous

system, Skin) through prolonged or repeated

exposure.[1][2][8]

Hazardous to the Aquatic Environment (Chronic)
Very toxic to aquatic life with long lasting effects.

[1]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Efavirenz-13C6 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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